Cas no 1805495-52-6 (Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate
• CAS No: 1805495-52-6
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4876273
• Update Time: 2025-05-23

Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-10(17)4-6-7(11(12)13)3-9(14)16-8(6)5-15/h3,11H,2,4H2,1H3
• InChI Key： MPPYSOYQTBRDOG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C#N)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate

Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate (CAS No. 1805495-52-6): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate, identified by its CAS number 1805495-52-6, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its structural features and potential applications in drug development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an iodine atom, makes it a valuable intermediate for constructing complex molecular architectures.

The compound'sEthyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate moiety is particularly noteworthy. The cyano group (-CN) introduces a polar site for further functionalization, while the difluoromethyl group (-CF₂) enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the iodine atom serves as a versatile handle for cross-coupling reactions, enabling the introduction of diverse substituents into the pyridine core. These attributes have positioned this compound as a cornerstone in synthetic strategies for novel therapeutics.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases have emerged as prominent therapeutic targets due to their involvement in numerous cellular processes. Pyridine-based inhibitors have shown promise in this context, with their ability to modulate kinase activity through precise interactions with ATP-binding pockets. TheEthyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate scaffold provides an excellent platform for designing such inhibitors.

Recent studies have highlighted the utility ofEthyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate in the synthesis of kinase inhibitors. For instance, researchers have leveraged its iodinated pyridine core to develop novel tyrosine kinase inhibitors (TKIs) that exhibit potent activity against cancer cell lines. The difluoromethyl group has been particularly instrumental in improving binding affinity and selectivity, while the cyano group offers a site for further derivatization to fine-tune pharmacokinetic properties. These findings underscore the compound's significance in medicinal chemistry.

The versatility ofEthyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate extends beyond kinase inhibition. Its structural motif has been explored in the development of antiviral and anti-inflammatory agents. In particular, the presence of both electron-withdrawing and lipophilic groups allows for optimal interaction with biological targets. This balance is crucial for achieving high efficacy while minimizing off-target effects.

The role ofEthyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate as a building block is further exemplified by its use in fragment-based drug design (FBDD). FBDD relies on identifying small molecular fragments that bind to target proteins with high affinity, which can then be optimized into lead compounds. The compound's unique structural features make it an ideal candidate for generating such fragments. By employing techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can elucidate its binding interactions and refine its structure for improved drug-like properties.

The growing interest in fluorinated compounds has also contributed to the prominence ofEthyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate. Fluoro-substituted molecules often exhibit enhanced pharmacological properties, including improved bioavailability and resistance to metabolic degradation. The difluoromethyl group in this compound aligns with this trend, making it a valuable asset in pharmaceutical research and development.

In conclusion, Ethyl 2-cyano-4-(difluoromethyl)-6-iodopyridine-3-acetate (CAS No. 1805495-52-6) stands out as a multifaceted intermediate with broad applications in drug discovery. Its unique combination of functional groups enables the synthesis of diverse pharmacophores targeting various therapeutic areas. As research continues to uncover new biological pathways and mechanisms, this compound is poised to play an increasingly pivotal role in the development of next-generation therapeutics.